4-chloro-N-[2-(4-fluorophenyl)ethyl]-3-nitrobenzamide

• IUPAC Name: 4-chloro-N-[2-(4-fluorophenyl)ethyl]-3-nitrobenzamide
• InChI: InChI=1S/C15H12ClFN2O3/c16-13-6-3-11(9-14(13)19(21)22)15(20)18-8-7-10-1-4-12(17)5-2-10/h1-6,9H,7-8H2,(H,18,20)
• InChI Key: CVYLGUMBCVMLJN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CCNC(=O)C2=CC(=C(C=C2)Cl)[N+](=O)[O-])F
• Molecular Formula: C15H12ClFN2O3
• Molecular Weight: 322.72 g/mol

Description

4-chloro-N-[2-(4-fluorophenyl)ethyl]-3-nitrobenzamide is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. It is a synthetic compound that is commonly used in laboratory experiments to investigate its mechanism of action and its effects on biochemical and physiological processes.

Mechanism of Action

The mechanism of action of 4-chloro-N-[2-(4-fluorophenyl)ethyl]-3-nitrobenzamide is not fully understood. However, it is believed to act as an inhibitor of protein kinase C, a key enzyme involved in many cellular processes such as signal transduction, gene expression, and cell growth. This inhibition of protein kinase C activity may lead to a decrease in the activity of downstream signaling pathways and ultimately result in the observed effects on biochemical and physiological processes.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate the activity of certain receptors such as the dopamine D1 receptor, which may have implications for the treatment of neurological disorders such as Parkinson's disease. This compound has also been shown to have antioxidant properties, which may have potential therapeutic applications in the treatment of diseases associated with oxidative stress such as cancer and cardiovascular disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-N-[2-(4-fluorophenyl)ethyl]-3-nitrobenzamide is its ability to modulate the activity of certain enzymes and receptors, making it a valuable tool for investigating the mechanisms of various biochemical and physiological processes. However, one limitation of this compound is its potential toxicity, which may limit its use in certain experiments. Additionally, the exact mechanism of action of this compound is not fully understood, which may limit its utility in certain research applications.

Future Directions

There are several future directions for research on 4-chloro-N-[2-(4-fluorophenyl)ethyl]-3-nitrobenzamide. One area of interest is the investigation of its potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease. Another area of interest is the investigation of its antioxidant properties and their potential therapeutic applications in the treatment of diseases associated with oxidative stress. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various biochemical and physiological processes.

Synthesis Methods

The synthesis of 4-chloro-N-[2-(4-fluorophenyl)ethyl]-3-nitrobenzamide involves the reaction of 4-chloro-3-nitrobenzoic acid with 4-fluoroacetophenone in the presence of a base such as potassium carbonate. The resulting product is then treated with thionyl chloride to form the corresponding acid chloride, which is then reacted with N-(2-aminoethyl)pyrrolidine to yield the final product. This synthesis method has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

4-chloro-N-[2-(4-fluorophenyl)ethyl]-3-nitrobenzamide has been used extensively in scientific research to investigate its effects on various biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes such as protein kinase C and to modulate the activity of certain receptors such as the dopamine D1 receptor. This compound has also been used to study the effects of oxidative stress on cellular processes and to investigate the potential therapeutic applications of antioxidants.